Cas no 124668-01-5 (3-Quinolinecarboxylicacid, 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-(3-hydroxy-1-azetidinyl)-4-oxo-)

• Product name: 3-Quinolinecarboxylicacid, 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-(3-hydroxy-1-azetidinyl)-4-oxo-
• CAS No: 124668-01-5
• MF: C₁₆H₁₄N₂O₄F₂
• MW: 336.29016
• CID: 163558
• PubChem ID: 10449651

3-Quinolinecarboxylicacid, 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-(3-hydroxy-1-azetidinyl)-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylicacid, 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-(3-hydroxy-1-azetidinyl)-4-oxo-
• E 4322
• 1-cyclopropyl-6,8-difluoro-7-(3-hydroxyazetidin-1-yl)-4-oxoquinoline-3-carboxylic acid
• SB52072
• 1-Cyclopropyl-6,8-difluoro-7-(3-hydroxyazetidin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
• 124668-01-5
• CHEMBL335614
• DTXSID30440157
• NCMNCUSDKZJEKW-UHFFFAOYSA-N
• 1-cyclopropyl-6,8-difluoro-7-(3-hydroxy-1-azetidinyl)-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
• 1-Cyclopropyl-6,8-difluoro-7-(3-hydroxyazetidin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• SCHEMBL9666234

• Inchi： InChI=1S/C16H14F2N2O4/c17-11-3-9-13(12(18)14(11)19-4-8(21)5-19)20(7-1-2-7)6-10(15(9)22)16(23)24/h3,6-8,21H,1-2,4-5H2,(H,23,24)
• InChI Key： NCMNCUSDKZJEKW-UHFFFAOYSA-N
• SMILES： C1(N2C3C(=CC(F)=C(N4CC(O)C4)C=3F)C(=O)C(C(O)=O)=C2)CC1

Computed Properties

• Exact Mass: 336.09222
• Monoisotopic Mass: 336.09216326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 81.08